(2S)-2-[[(2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpiperidine-4-carbonyl]pyrrolidine-2-carbonyl]amino]propanoic acid

• Molecular Formula: C25H35N3O6
• Molecular Weight: 473.6 g/mol
• IUPAC Name: (2S)-2-[[(2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpiperidine-4-carbonyl]pyrrolidine-2-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C25H35N3O6/c1-17(21(30)31)26-20(29)19-11-8-14-28(19)22(32)25(18-9-6-5-7-10-18)12-15-27(16-13-25)23(33)34-24(2,3)4/h5-7,9-10,17,19H,8,11-16H2,1-4H3,(H,26,29)(H,30,31)/t17-,19-/m0/s1
• InChI Key: AXJVLUWRSBHWBD-HKUYNNGSSA-N
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)C2(CCN(CC2)C(=O)OC(C)(C)C)C3=CC=CC=C3
• Canonical SMILES: CC(C(=O)O)NC(=O)C1CCCN1C(=O)C2(CCN(CC2)C(=O)OC(C)(C)C)C3=CC=CC=C3

Description

This compound is a chiral, peptide-like molecule featuring a 4-phenylpiperidine core substituted with a tert-butoxycarbonyl (Boc) protective group. Its stereochemistry (2S,2S) is critical for conformational stability and biological interactions. The Boc group enhances solubility during synthesis and prevents unwanted aggregation .

Biological Activity

(2S)-2-[[(2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpiperidine-4-carbonyl]pyrrolidine-2-carbonyl]amino]propanoic acid is a complex compound with significant potential in pharmacology. Its structure includes several bioactive moieties, particularly piperidine and pyrrolidine rings, which have been associated with various biological activities, including enzyme inhibition and neuropharmacological effects.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{ 2S 2 2S 1 1 2 methylpropan 2 yl oxycarbonyl 4 phenylpiperidine 4 carbonyl pyrrolidine 2 carbonyl amino propanoic acid}$$

1. Enzyme Inhibition

Research indicates that compounds with piperidine and pyrrolidine structures often exhibit enzyme inhibitory properties. For instance, derivatives of piperidine have been shown to inhibit acetylcholinesterase (AChE), which is crucial for neurotransmission and has implications in treating Alzheimer's disease .

Table 1: Enzyme Inhibition Activities

Compound	Target Enzyme	Inhibition Type	Reference
(2S)-...	Acetylcholinesterase (AChE)	Competitive Inhibition
(2S)-...	Urease	Non-competitive

2. Neuropharmacological Effects

The piperidine moiety is known for its neuropharmacological effects, including potential applications in managing conditions like anxiety and depression. Studies have shown that similar compounds can modulate neurotransmitter systems, particularly serotonin and dopamine pathways, thereby influencing mood and cognition .

3. Antimicrobial Activity

Compounds similar to (2S)-... have demonstrated antimicrobial properties against various bacterial strains. For example, certain piperidine derivatives showed moderate to strong activity against Salmonella typhi and Bacillus subtilis, indicating potential for development as antibacterial agents .

Table 2: Antimicrobial Activity

Compound	Bacterial Strain	Activity Level	Reference
(2S)-...	Salmonella typhi	Moderate to Strong
(2S)-...	Bacillus subtilis	Moderate to Strong

Case Studies

Several studies have explored the biological activities of compounds with similar structural features:

• Study on AChE Inhibition : A series of piperidine derivatives were synthesized and evaluated for their AChE inhibitory activity. The most potent compounds showed IC50 values in the low micromolar range, suggesting significant potential for cognitive enhancement therapies .
• Antimicrobial Efficacy : A comprehensive screening of synthesized piperidine derivatives against a panel of bacterial strains revealed several candidates with promising antibacterial activity, paving the way for further development into therapeutic agents against resistant bacterial infections .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Analogues

(a) Piperidine and Pyrrolidine Derivatives

(2S)-2-[[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidine-4-carbonyl]amino]-4-methylsulfanylbutanoic acid (CAS 1173668-87-5) Differences: Replaces the propanoic acid with a 4-methylsulfanylbutanoic acid chain.

Deacetylalacepril (CAS 74259-08-8) Differences: Contains a 3-sulfanylpropanoyl group instead of the Boc-protected piperidine. Impact: As an ACE inhibitor, the sulfanyl group may facilitate metal-binding interactions in enzymatic active sites, whereas the Boc group in the target compound likely alters selectivity .

(b) Carboxylic Acid Derivatives

(R)-2-Phenyl-2-pivalamidoacetic acid

• Differences : Features a pivalamido (tert-butyl carbamate) group and lacks the piperidine-pyrrolidine backbone.
• Impact : The stereochemistry (R-configuration) and simpler structure may limit conformational flexibility compared to the target compound’s dual chiral centers .

(c) Pseudo-Proline Derivatives

Fmoc-L-Pro(4-NHPoc)-OH (CAS 2451202-17-6)

• Differences : Includes a propargyloxycarbonyl (NHPoc) protective group on pyrrolidine.
• Impact : The NHPoc group, like the Boc group, prevents aggregation during peptide synthesis but introduces different steric and electronic effects .

Pharmacological Considerations

• Target vs. Deacetylalacepril: The Boc and 4-phenylpiperidine groups in the target compound may reduce off-target effects compared to deacetylalacepril’s sulfanyl group, which could interact nonspecifically with thiol-containing proteins .
• Hydrophobic Interactions : The phenyl group in the target compound enhances binding to hydrophobic enzyme pockets, while methylsulfanyl (CAS 1173668-87-5) or morpholinyl () substituents offer alternative binding modalities .